Cas no 2228810-07-7 (2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid
• CAS No: 2228810-07-7
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 6080346
• PubChem ID: 165621972
• Update Time: 2025-10-24

2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid
• 2228810-07-7
• 2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)prop-2-enoic acid
• EN300-1898959

• Inchi： 1S/C12H19NO5/c1-8(9(14)15)12(5-6-17-7-12)13-10(16)18-11(2,3)4/h1,5-7H2,2-4H3,(H,13,16)(H,14,15)
• InChI Key： RZAIMAVZSYHURS-UHFFFAOYSA-N
• SMILES： O1CCC(C(=C)C(=O)O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid

Comprehensive Overview of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid (CAS No. 2228810-07-7)

2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid (CAS No. 2228810-07-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxolan-3-yl and prop-2-enoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the tert-butoxy carbonyl (Boc) protecting group, make it a versatile building block for drug discovery and development. Researchers are particularly interested in its potential applications in designing small-molecule inhibitors and peptide mimetics, which are hot topics in current AI-driven drug discovery and computational chemistry.

The compound's CAS No. 2228810-07-7 is often searched in conjunction with terms like "Boc-protected amino acids", "acrylic acid derivatives", and "oxolane-based synthesis", reflecting its relevance in modern synthetic workflows. With the rise of green chemistry and sustainable synthesis, scientists are exploring eco-friendly methods to produce such intermediates, aligning with global trends toward reducing environmental impact. The prop-2-enoic acid moiety, in particular, is a focal point due to its reactivity in Michael addition reactions, a popular subject in organic synthesis forums and academic publications.

In the context of drug design, 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid offers a strategic advantage due to its ability to introduce both hydrophilic and hydrophobic properties into target molecules. This duality is crucial for optimizing drug solubility and bioavailability, two key parameters in pharmacokinetic studies. Recent discussions in biotech communities have highlighted its potential in covalent inhibitor development, a cutting-edge area in cancer therapeutics and enzyme targeting. The compound's oxolan-3-yl ring also contributes to conformational rigidity, a desirable trait in fragment-based drug discovery.

From a synthetic chemistry perspective, the tert-butoxy carbonyl (Boc) group in CAS No. 2228810-07-7 is a staple in peptide synthesis, protecting amine functionalities during multi-step reactions. This feature has made the compound a subject of interest in automated solid-phase peptide synthesis (SPPS), a technique widely adopted in high-throughput screening platforms. Additionally, the compound's acrylic acid derivative nature aligns with trends in click chemistry and bioconjugation, which are frequently searched topics in chemical biology circles.

The growing demand for custom synthesis and building blocks in pharmaceutical R&D has further elevated the importance of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid. Suppliers and contract research organizations (CROs) often list this compound under categories like "pharmaceutical intermediates" and "chiral synthons", catering to the needs of drug development teams. Its compatibility with microwave-assisted synthesis and flow chemistry techniques also positions it as a forward-looking candidate for industrial-scale production.

In summary, 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid (CAS No. 2228810-07-7) represents a convergence of structural versatility, synthetic utility, and therapeutic potential. Its applications span from peptide chemistry to innovative drug modalities, making it a valuable asset in the toolkit of modern chemists and researchers. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing precision medicine and next-generation therapeutics.